Cas no 360074-85-7 (2-Amino-2-phenylhexanoic acid methyl ester)

2-Amino-2-phenylhexanoic acid methyl ester structure
360074-85-7 structure
Product Name:2-Amino-2-phenylhexanoic acid methyl ester
CAS No:360074-85-7
MF:C13H19NO2
MW:221.29546380043
CID:67839
PubChem ID:24820311
Update Time:2025-04-18

2-Amino-2-phenylhexanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-phenylhexanoic acid methyl ester
    • Benzeneacetic acid, α-amino-α-butyl-, methyl ester, (αS)-
    • methyl 2-amino-2-phenylhexanoate
    • AKOS015843206
    • CS-0001942
    • methyl2-amino-2-phenylhexanoate
    • 1021088-75-4
    • 2-Amino-2-phenyl-hexanoic acid methyl ester
    • DTXSID40647478
    • 360074-85-7
    • Methyl 2-phenylnorleucinate
    • AC-2276
    • FT-0646148
    • SCHEMBL7514059
    • Inchi: 1S/C13H19NO2/c1-3-4-10-13(14,12(15)16-2)11-8-6-5-7-9-11/h5-9H,3-4,10,14H2,1-2H3
    • InChI Key: GTGCPCXBADEBNA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=CC=CC=1)(CCCC)N)=O

Computed Properties

  • Exact Mass: 221.14200
  • Monoisotopic Mass: 221.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.039
  • Boiling Point: 306.6°Cat760mmHg
  • Flash Point: 160.9°C
  • Refractive Index: 1.511
  • PSA: 52.32000
  • LogP: 2.90410

2-Amino-2-phenylhexanoic acid methyl ester Pricemore >>

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